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Introduction
Trpc5-IN-2 is a potent inhibitor of the Transient Receptor Potential Canonical 5 (TRPC5)

channel. TRPC5 is a non-selective cation channel that plays a crucial role in various

physiological processes, including calcium signaling, neuronal development, and kidney

function.[1][2][3] Dysregulation of TRPC5 has been implicated in several pathological

conditions such as anxiety disorders, depression, and kidney diseases.[1][2] This makes

TRPC5 an attractive therapeutic target, and molecules like Trpc5-IN-2 are valuable tools for

studying its function and for the development of novel therapeutics. This technical guide

provides a comprehensive overview of the chemical structure, properties, and biological activity

of Trpc5-IN-2, along with detailed experimental protocols for its characterization.

Chemical Structure and Properties
While a definitive 2D structure and IUPAC name for Trpc5-IN-2 are not readily available in

public databases, the following information has been compiled from supplier information.
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Property Value

Molecular Formula C₁₇H₁₄ClF₃N₆O

Molecular Weight 410.78 g/mol

CAS Number 2304552-99-4

SMILES
O=C1C(Cl)=C(N2CCC(N(CC3=CC=CC=C3C(F)

(F)F)N=N4)=C4C2)C=NN1

Note: The SMILES string was obtained from supplier information and should be verified for

accuracy.

Further physicochemical properties such as melting point, boiling point, and detailed solubility

data are not currently available. It is recommended that users determine these properties

experimentally for their specific batches of the compound.

Biological Activity
Trpc5-IN-2 is characterized as a potent inhibitor of the TRPC5 channel. While a specific IC₅₀

value for Trpc5-IN-2 is not publicly available, other potent and selective TRPC5 inhibitors have

been developed and characterized, providing a benchmark for its potential efficacy. For

instance, the inhibitor GFB-8438 has an IC₅₀ of 0.18 µM for human TRPC5.[4]

The mechanism of action for many TRPC5 inhibitors involves direct binding to the channel

protein, stabilizing it in a non-conductive state.[1][5][6] This blockage prevents the influx of

cations, primarily Ca²⁺ and Na⁺, thereby modulating downstream cellular signaling pathways.

[7]

Selectivity
The selectivity profile of Trpc5-IN-2 against other TRP channels and unrelated targets is not

well-documented in the public domain. For any new batch of this inhibitor, it is crucial to

perform comprehensive selectivity profiling to ensure its specificity for TRPC5.

TRPC5 Signaling Pathways
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TRPC5 is activated by a variety of stimuli, including G-protein coupled receptors (GPCRs) and

receptor tyrosine kinases (RTKs).[1][8] Its activation is often linked to the phospholipase C

(PLC) signaling cascade. Below are diagrams illustrating key TRPC5 signaling pathways.
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Diagram 1: TRPC5 activation via the Gq/PLC pathway.
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Diagram 2: Store-operated activation of TRPC5 involving STIM1 and Orai1.

Experimental Protocols
The following are detailed methodologies for key experiments to characterize the activity of

Trpc5-IN-2. These are generalized protocols and may require optimization based on the

specific cell line and experimental conditions.

Electrophysiology (Whole-Cell Patch Clamp)
This protocol is for measuring the effect of Trpc5-IN-2 on TRPC5 channel currents.
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Diagram 3: Workflow for whole-cell patch-clamp electrophysiology.
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Materials:

Cells expressing human TRPC5 (e.g., HEK293 cells)

Patch-clamp rig with amplifier and data acquisition system

Borosilicate glass capillaries for pipettes

Extracellular solution (in mM): 140 NaCl, 5 KCl, 2 CaCl₂, 1 MgCl₂, 10 HEPES, 10 glucose

(pH 7.4 with NaOH)

Intracellular solution (in mM): 140 CsCl, 10 HEPES, 10 EGTA, 4 Mg-ATP (pH 7.2 with CsOH)

TRPC5 agonist (e.g., Englerin A, or a GPCR agonist for the expressed receptor)

Trpc5-IN-2 stock solution (e.g., 10 mM in DMSO)

Procedure:

Cell Preparation: Plate TRPC5-expressing cells onto glass coverslips 24-48 hours before the

experiment.

Pipette Preparation: Pull patch pipettes from borosilicate glass capillaries to a resistance of

3-5 MΩ when filled with intracellular solution.

Recording:

Mount the coverslip in the recording chamber and perfuse with extracellular solution.

Approach a cell with the patch pipette and form a giga-ohm seal.

Rupture the membrane to achieve the whole-cell configuration.

Hold the cell at a holding potential of -60 mV.

Apply voltage ramps (e.g., -100 to +100 mV over 200 ms) to elicit currents.

Experiment:
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Record baseline currents.

Perfuse the cells with a TRPC5 agonist to activate the channel and record the current.

Once a stable activated current is achieved, co-perfuse with varying concentrations of

Trpc5-IN-2.

Record the inhibition of the TRPC5 current at each concentration.

Perform a washout with the agonist-containing solution to check for reversibility.

Data Analysis:

Measure the current amplitude at a specific voltage (e.g., +80 mV and -80 mV).

Plot the percentage of inhibition against the logarithm of the Trpc5-IN-2 concentration to

determine the IC₅₀ value.

Calcium Imaging Assay
This protocol measures the effect of Trpc5-IN-2 on intracellular calcium influx through TRPC5.
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Diagram 4: Workflow for a calcium imaging assay.
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Materials:

Cells expressing TRPC5

96-well black-walled, clear-bottom plates

Fluorescent calcium indicator dye (e.g., Fura-2 AM or Fluo-4 AM)

Pluronic F-127

Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES

TRPC5 agonist

Trpc5-IN-2

Fluorescence plate reader

Procedure:

Cell Plating: Seed TRPC5-expressing cells into a 96-well plate and grow to 80-90%

confluency.

Dye Loading:

Prepare a loading buffer containing the calcium indicator dye (e.g., 2 µM Fluo-4 AM) and

Pluronic F-127 (0.02%) in HBSS.

Remove the culture medium from the cells and add the loading buffer.

Incubate for 30-60 minutes at 37°C.

Wash the cells twice with HBSS.

Inhibitor Incubation: Add HBSS containing different concentrations of Trpc5-IN-2 or vehicle

(DMSO) to the wells and incubate for 15-30 minutes.

Measurement:
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Place the plate in a fluorescence plate reader.

Measure the baseline fluorescence.

Add the TRPC5 agonist to all wells.

Immediately start recording the fluorescence intensity over time.

Data Analysis:

Calculate the change in fluorescence (ΔF) by subtracting the baseline fluorescence from

the peak fluorescence.

Normalize the data to the vehicle control.

Plot the normalized response against the Trpc5-IN-2 concentration to determine the IC₅₀.

Western Blotting for TRPC5 Expression
This protocol is to confirm the expression of TRPC5 in the cell line used for the functional

assays.

Materials:

TRPC5-expressing cells

Lysis buffer (e.g., RIPA buffer with protease inhibitors)

BCA protein assay kit

SDS-PAGE gels

Transfer apparatus and PVDF membranes

Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

Primary antibody against TRPC5

HRP-conjugated secondary antibody
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Chemiluminescent substrate

Imaging system

Procedure:

Cell Lysis:

Wash cells with ice-cold PBS.

Lyse the cells in lysis buffer on ice.

Centrifuge to pellet cell debris and collect the supernatant.

Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

SDS-PAGE:

Denature protein samples by boiling in Laemmli buffer.

Load equal amounts of protein per lane on an SDS-PAGE gel.

Run the gel to separate proteins by size.

Transfer: Transfer the separated proteins from the gel to a PVDF membrane.

Blocking and Antibody Incubation:

Block the membrane in blocking buffer for 1 hour at room temperature.

Incubate the membrane with the primary anti-TRPC5 antibody overnight at 4°C.

Wash the membrane with TBST.

Incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

Detection:

Wash the membrane with TBST.
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Apply the chemiluminescent substrate and capture the signal using an imaging system.

Conclusion
Trpc5-IN-2 is a valuable chemical probe for the study of TRPC5 channel function and its role in

disease. This guide provides the currently available information on its chemical and biological

properties, as well as detailed protocols for its characterization. Researchers are encouraged to

perform their own validation experiments to confirm the properties and activity of this

compound in their specific experimental systems. The provided signaling pathway diagrams

and experimental workflows offer a solid foundation for designing and executing rigorous

studies on TRPC5 and its inhibitors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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researchers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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